Cas no 1487-28-1 (Thiophene, 2-(methoxymethyl)-)

• Product Name: Thiophene, 2-(methoxymethyl)-
• CAS No: 1487-28-1
• MF: C₆H₈OS
• MW: 128.192120552063
• MDL: MFCD22054632
• CID: 1323896
• PubChem ID: 10240820
• Update Time: 2025-10-28

Thiophene, 2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(methoxymethyl)-
• 2-(methoxymethyl)thiophene
• 5-Methoxymethyl-thiophene
• EN300-7597129
• SCHEMBL862369
• MFCD22054632
• DB-329454
• CS-0196397
• DTXSID40437093
• 1487-28-1
• BMZQEYGEQALEIO-UHFFFAOYSA-N
• SCHEMBL10205398
• E92127
• 2-methoxymethylthiophene

• MDL： MFCD22054632
• Inchi： 1S/C6H8OS/c1-7-5-6-3-2-4-8-6/h2-4H,5H2,1H3
• InChI Key： BMZQEYGEQALEIO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COC

Computed Properties

• Exact Mass: 128.02958605g/mol
• Monoisotopic Mass: 128.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene, 2-(methoxymethyl)-

2-(Methoxymethyl)thiophene: An Overview of Its Properties, Applications, and Recent Research

2-(Methoxymethyl)thiophene, with the CAS number 1487-28-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique thiophene ring and a methoxymethyl substituent, which confer it with distinct chemical properties and reactivity profiles. In this article, we will delve into the structure, synthesis, applications, and recent research developments of 2-(methoxymethyl)thiophene.

Structure and Physical Properties

2-(Methoxymethyl)thiophene is a five-membered heterocyclic compound with a sulfur atom in the ring. The methoxymethyl group attached to the thiophene ring imparts additional stability and reactivity to the molecule. The compound is a colorless liquid at room temperature with a characteristic aromatic odor. Its molecular formula is C₆H₈O_S, and it has a molecular weight of 124.19 g/mol. The boiling point of 2-(methoxymethyl)thiophene is approximately 130°C at 760 mmHg, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis and Preparation

The synthesis of 2-(methoxymethyl)thiophene can be achieved through various methods, including catalytic hydrogenation, Grignard reactions, and nucleophilic substitution reactions. One common method involves the reaction of thiophene with chloromethyl methyl ether in the presence of a base such as potassium tert-butoxide. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another approach involves the use of transition metal catalysts to facilitate the coupling reaction between thiophene and methoxymethyl halides.

Applications in Organic Synthesis

2-(Methoxymethyl)thiophene is widely used as a building block in organic synthesis due to its reactivity and functional group compatibility. It serves as an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. The methoxymethyl group can be easily converted into other functional groups through standard chemical transformations, making it a versatile starting material for synthetic chemists.

Pharmaceutical Applications

In the pharmaceutical industry, 2-(methoxymethyl)thiophene has shown promise as a key intermediate in the synthesis of several drug candidates. For example, it has been used in the development of antiviral agents, anticancer drugs, and anti-inflammatory compounds. Recent studies have highlighted its potential as a scaffold for designing molecules with improved pharmacological properties. The thiophene ring provides structural rigidity and electronic effects that can enhance the binding affinity of drug molecules to their target receptors.

Materials Science Applications

Beyond its applications in pharmaceuticals, 2-(methoxymethyl)thiophene has also found use in materials science. It serves as a monomer for polymer synthesis, particularly in the development of conductive polymers and functional materials for electronic devices. The presence of the thiophene ring imparts conjugation to the polymer backbone, which can enhance electrical conductivity and other physical properties.

Recent Research Developments

The ongoing research on 2-(methoxymethyl)thiophene continues to uncover new applications and improve our understanding of its properties. A recent study published in the Journal of Organic Chemistry explored the use of this compound as a ligand in transition metal-catalyzed reactions. The researchers demonstrated that 2-(methoxymethyl)thiophene-based ligands could significantly enhance the efficiency and selectivity of various catalytic processes.

In another study published in Chemical Communications, scientists investigated the photochemical behavior of 2-(methoxymethyl)thiophene strong>. They found that this compound exhibits unique photophysical properties when incorporated into supramolecular assemblies. These findings have potential implications for developing new materials with tunable optical properties.

Safety Considerations strong>

Safety is a critical aspect when handling any chemical compound. While < strong >2-(methoxymethyl)thiophene< / strong >is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound away from incompatible substances. p > < p >< strong >Conclusion< / strong > p > < p >< strong >2-(Methoxymethyl)thiophene< / strong >is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure and reactivity make it an attractive building block for developing new molecules with enhanced properties. Ongoing research continues to expand our understanding of this compound's potential uses and improve its synthetic methodologies.< / p > article > response >